Cas no 2770546-47-7 ((9H-fluoren-9-yl)methyl N-{[3-(prop-2-yn-1-yloxy)phenyl]methyl}carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-{[3-(prop-2-yn-1-yloxy)phenyl]methyl}carbamate
• CAS No: 2770546-47-7
• MF: C₂₅H₂₁NO₃
• MW: 383.439146757126
• CID: 5562259
• PubChem ID: 165992127
• Update Time: 2025-10-31

(9H-fluoren-9-yl)methyl N-{[3-(prop-2-yn-1-yloxy)phenyl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-37397167
• (9H-fluoren-9-yl)methyl N-{[3-(prop-2-yn-1-yloxy)phenyl]methyl}carbamate
• 2770546-47-7

• Inchi： 1S/C25H21NO3/c1-2-14-28-19-9-7-8-18(15-19)16-26-25(27)29-17-24-22-12-5-3-10-20(22)21-11-4-6-13-23(21)24/h1,3-13,15,24H,14,16-17H2,(H,26,27)
• InChI Key： PRQJNNZXVDOMJB-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC=C(C=1)OCC#C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 383.15214353g/mol
• Monoisotopic Mass: 383.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 47.6Ų

Additional information on (9H-fluoren-9-yl)methyl N-{[3-(prop-2-yn-1-yloxy)phenyl]methyl}carbamate

(9H-fluoren-9-yl)methyl N-{[3-(prop-2-yn-1-yloxy)phenyl]methyl}carbamate (CAS No. 2770546-47-7): A Comprehensive Overview

(9H-fluoren-9-yl)methyl N-{[3-(prop-2-yn-1-yloxy)phenyl]methyl}carbamate (CAS No. 2770546-47-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethyl carbamate, is characterized by its unique structural features, which include a fluorene moiety and a propargyloxy-substituted phenyl group. These structural elements contribute to its diverse applications in various scientific and industrial contexts.

The fluorene core of the compound is a polycyclic aromatic hydrocarbon (PAH) that is widely recognized for its fluorescence properties and stability. The presence of this moiety in the structure of (9H-fluoren-9-yl)methyl N-{[3-(prop-2-yn-1-yloxy)phenyl]methyl}carbamate imparts unique optical and electronic characteristics, making it a valuable component in the development of fluorescent probes and sensors. Additionally, the fluorene unit enhances the compound's solubility and bioavailability, which are crucial factors in pharmaceutical applications.

The propargyloxy substitution on the phenyl ring is another key feature of this compound. Propargyloxy groups are known for their reactivity and ability to participate in various chemical reactions, such as click chemistry processes. This reactivity makes (9H-fluoren-9-yl)methyl N-{[3-(prop-2-yn-1-yloxy)phenyl]methyl}carbamate an attractive candidate for the synthesis of complex molecules and conjugates, particularly in the context of drug delivery systems and targeted therapies.

In recent years, significant advancements have been made in understanding the biological activities and potential therapeutic applications of compounds with similar structures. For instance, studies have shown that fluorenylmethyl carbamates can exhibit potent inhibitory effects on specific enzymes and receptors, making them promising candidates for the treatment of various diseases. One notable example is their potential as inhibitors of histone deacetylases (HDACs), which are implicated in several cancers and neurodegenerative disorders.

The synthesis of (9H-fluoren-9-yl)methyl N-{[3-(prop-2-yn-1-yloxy)phenyl]methyl}carbamate typically involves multi-step procedures that leverage modern synthetic techniques. Key steps often include the formation of the fluorene core, introduction of the propargyloxy group, and final coupling reactions to form the carbamate linkage. These synthetic strategies are designed to optimize yield, purity, and scalability, ensuring that the compound can be produced efficiently for both research and commercial purposes.

From a pharmacological perspective, (9H-fluoren-9-yl)methyl N-{[3-(prop-2-yn-1-yloxy)phenyl]methyl}carbamate has been evaluated in various preclinical models to assess its safety and efficacy. Preliminary studies have demonstrated promising results in terms of its ability to modulate specific biological pathways without causing significant toxicity. These findings have paved the way for further clinical investigations to explore its potential as a therapeutic agent.

In addition to its pharmaceutical applications, this compound has also found use in other scientific domains. For example, its fluorescent properties make it suitable for use as a labeling agent in bioimaging studies. The ability to visualize cellular processes with high resolution and sensitivity is crucial for advancing our understanding of complex biological systems. Moreover, the reactivity of the propargyloxy group allows for facile conjugation with biomolecules, enabling the development of multifunctional probes for various applications.

Despite its promising potential, it is important to note that further research is needed to fully elucidate the mechanisms of action and optimize the properties of (9H-fluoren-9-yl)methyl N-{[3-(prop-2-yn-1-yloxy)phenyl]methyl}carbamate. Ongoing studies are focused on improving its stability, enhancing its selectivity towards specific targets, and exploring new synthetic routes to increase its availability.

In conclusion, (9H-fluoren-9-yl)methyl N-{[3-(prop-2-yn-1-yloxy)phenyl]methyl}carbamate (CAS No. 2770546-47-7) represents a versatile and multifaceted compound with significant potential in both research and practical applications. Its unique structural features and functional groups make it an important tool in the fields of medicinal chemistry, pharmaceutical development, and bioimaging. As research continues to advance, it is likely that new insights and applications will emerge, further solidifying its importance in these domains.